4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde

• IUPAC Name: 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde
• InChI: InChI=1S/C26H25N5O4/c1-33-20-5-3-19(4-6-20)24-21(16-32)25-26(27-8-9-31(25)28-24)30-12-10-29(11-13-30)15-18-2-7-22-23(14-18)35-17-34-22/h2-9,14,16H,10-13,15,17H2,1H3
• InChI Key: WQNWCMABDRFNSA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2C=O)N4CCN(CC4)CC5=CC6=C(C=C5)OCO6
• Molecular Formula: C26H25N5O4
• Molecular Weight: 471.5 g/mol

Description

4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde is a useful research compound. Its molecular formula is C26H25N5O4 and its molecular weight is 471.517. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Receptor Binding Assays

• The compound was synthesized and evaluated for its binding affinity to dopamine receptors. It showed potential as a ligand for the dopamine D4 receptor, indicating its relevance in neuroscience research (Li Guca, 2014).

Structural Analysis and Pharmacological Potential

• A related compound demonstrated significant binding affinities for serotonin receptors and suggested potential as a 5-HT1A receptor antagonist. This implies a role in the study of central nervous system agents (J. Mokrosz et al., 1994).

Antimicrobial and Antioxidant Properties

• Functionalized derivatives of the compound exhibited antimicrobial and antioxidant activities. This opens avenues for research into new antimicrobial and antioxidant agents (J. Rangaswamy et al., 2017).

Genotoxicity Studies

• In a genotoxicity study, a similar compound showed metabolism-dependent mutagenicity, indicating its relevance in toxicity studies (A. Kalgutkar et al., 2007).

Anticancer Properties

• A series of carboxamides, sulfonamides, ureas, and thioureas derived from this compound showed good anticancer activity against HeLa cell lines, suggesting its potential in cancer research (A. K. Ajeesh Kumar et al., 2016).

Antidepressant Effects

• Compounds structurally similar to this compound showed dual action at 5-HT1A serotonin receptors and serotonin transporter, highlighting its significance in the development of antidepressants (J. Martínez et al., 2001).

Metabolic Pathway Analysis

• Metabolic pathway analysis of a related compound revealed C-demethylation mediated by CYP3A4 in human liver microsomes, essential for understanding drug metabolism and pharmacokinetics (Min Song et al., 2014).